molecular formula C16H15N5O4S B2845807 ethyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate CAS No. 877630-06-3

ethyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate

Cat. No. B2845807
CAS RN: 877630-06-3
M. Wt: 373.39
InChI Key: DQCZRALHSHFOQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-d]pyrimidin-6-yl ring, a thioacetamido group, and a benzoate ester . These types of compounds are often synthesized for their potential biological activities .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[3,4-d]pyrimidin-6-yl ring, the thioacetamido group, and the benzoate ester . The exact structure would need to be confirmed by techniques such as NMR spectroscopy .

Scientific Research Applications

Antiviral Applications

This compound has shown promising results in antiviral studies . Specifically, it has demonstrated higher antiviral activity against Newcastle disease virus, an avian paramyxovirus, compared to its structurally similar commercial drug Pemetrexed .

Cancer Treatment

The compound’s structural similarity to Pemetrexed, a drug used in cancer treatment, suggests potential applications in this field . Pemetrexed is used in the treatment of various types of cancer, including lung cancer and mesothelioma.

Enzyme Inhibition

Compounds with a pyrrolo[2,3-d]pyrimidine skeleton, like this one, have been found to exhibit enzyme inhibition activities . This could potentially be applied in the development of new drugs.

Anti-Inflammatory Applications

Pyrrolo[2,3-d]pyrimidine derivatives have also been studied for their anti-inflammatory properties . This suggests that the compound could potentially be used in the treatment of inflammatory diseases.

Antitumor Applications

The compound’s structural similarity to other pyrrolo[2,3-d]pyrimidine derivatives, which have shown antitumor activities , suggests potential applications in the development of antitumor drugs.

Antibacterial and Antifungal Applications

Pyrrolo[2,3-d]pyrimidine derivatives have demonstrated antibacterial and antifungal activities . This suggests potential applications of the compound in the treatment of bacterial and fungal infections.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and toxicity. These would need to be assessed through experimental studies .

Future Directions

The future research directions for this compound could include further studies to determine its biological activity and potential therapeutic applications, as well as optimization of its synthesis .

properties

IUPAC Name

ethyl 4-[[2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N5O4S/c1-2-25-15(24)9-3-5-10(6-4-9)18-12(22)8-26-16-19-13-11(7-17-21-13)14(23)20-16/h3-7H,2,8H2,1H3,(H,18,22)(H2,17,19,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQCZRALHSHFOQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.